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Compound of Interest

Compound Name: Laquinimod Sodium

Cat. No.: B132467 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like Laquinimod Sodium is a critical component of laboratory

safety and regulatory compliance. Mishandling of such potent molecules can pose significant

risks to both human health and the environment. This document provides a comprehensive,

step-by-step guide to the safe disposal of Laquinimod Sodium, ensuring the protection of

personnel and adherence to best practices for pharmaceutical waste management.

Laquinimod is an immunomodulator that has been investigated for the treatment of multiple

sclerosis.[1] Due to its biological activity and potential hazards, it requires special handling and

disposal procedures.

Key Hazard Information for Laquinimod
According to safety data sheets, Laquinimod is classified as a hazardous substance with the

following potential effects:

Suspected of causing genetic defects.

May damage fertility or the unborn child.

May cause harm to breast-fed children.

Harmful if swallowed or inhaled.[1]
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Given these significant health risks, all personnel must handle Laquinimod Sodium with

appropriate personal protective equipment (PPE) and adhere strictly to the disposal protocols

outlined below.

Quantitative Data Summary
Parameter Value/Instruction Source

CAS Number 248281-84-7

Hazard Class

Germ cell mutagenicity 2,

Reproductive toxicity 1B, Acute

toxicity - oral 4, Acute toxicity -

inhalation 4

Primary Hazards
Acute Toxic, Irritant, Health

Hazard
[1]

Disposal Method
Incineration at a permitted

hazardous waste facility
[2][3][4][5]

Container Type

Labeled, sealed, hazardous

waste container (e.g., black for

hazardous pharmaceutical

waste)

[3]

Step-by-Step Disposal Protocol for Laquinimod
Sodium
This protocol is based on general guidelines for the disposal of hazardous investigational drugs

and should be performed in conjunction with your institution's specific environmental health and

safety (EHS) procedures.

Personnel Protection: Before handling Laquinimod Sodium for disposal, ensure all

personnel are wearing appropriate PPE, including:

Chemical-resistant gloves

Safety goggles or a face shield
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A lab coat or protective gown

A NIOSH-approved respirator if there is a risk of aerosolization.

Segregation of Waste:

Do not mix Laquinimod Sodium waste with non-hazardous laboratory trash.[6][7]

All materials contaminated with Laquinimod Sodium, including unused product, partially

used vials, contaminated gloves, bench paper, and cleaning materials, must be

segregated as hazardous pharmaceutical waste.

Containment:

Place all solid and liquid Laquinimod Sodium waste into a designated, clearly labeled,

and sealed hazardous waste container.[2][8]

The container should be robust and leak-proof. Black containers are often used to

designate hazardous pharmaceutical waste.[3]

Label the container with "Hazardous Pharmaceutical Waste," the name of the compound

(Laquinimod Sodium), and the relevant hazard symbols.

Storage:

Store the sealed hazardous waste container in a secure, designated area away from

general laboratory traffic.

The storage area should be well-ventilated and have secondary containment to prevent

spills.

Documentation:

Maintain a detailed log of all Laquinimod Sodium waste generated. This log should

include the quantity of waste, the date of generation, and the names of the personnel

involved.
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For investigational drugs, meticulous records of disposition and destruction are often

required by study sponsors and regulatory agencies.[2][9]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste

management contractor.[7][8]

The contractor will transport the waste to a permitted facility for final disposal, which for

hazardous pharmaceuticals is typically high-temperature incineration.[2][3][4][5]

Obtain and retain a certificate of destruction from the waste management vendor for your

records.[5]

Under no circumstances should Laquinimod Sodium be disposed of down the drain or in the

regular trash.[4][8] This can lead to environmental contamination and is a violation of regulatory

standards.
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Caption: Workflow for the proper disposal of Laquinimod Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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